Cas no 82-17-7 (1,8-diphenoxyanthraquinone)

1,8-diphenoxyanthraquinone structure
Product name:1,8-diphenoxyanthraquinone
1,8-diphenoxyanthraquinone Chemical and Physical Properties
Names and Identifiers
-
- 1,8-diphenoxyanthraquinone
- 1,8-diphenoxyanthracene-9,10-dione
- 1,8-Diphenoxy-anthrachinon
- 1,8-diphenoxy-anthraquinone
- EINECS 201-399-6
- HMS553F05
- 1,8-DIPHENOXYANTHRA-9,10-QUINONE
- ANTHRAQUINONE, 1,8-DIPHENOXY-
- DTXSID4058863
- ADJYQFBOMQAMAI-UHFFFAOYSA-N
- CCG-253661
- CS-0363778
- 82-17-7
- 4,5-diphenoxyanthraquinone
- NS00038168
- Maybridge1_004161
- S6QJ6KXS4Q
- UNII-S6QJ6KXS4Q
- 9,10-Anthracenedione, 1,8-diphenoxy-
- AKOS001595116
- 1,8-BIS-PHENOXY-ANTHRAQUINONE
- SCHEMBL10546429
- 1,8-diphenoxy-9,10-dihydroanthracene-9,10-dione
-
- Inchi: InChI=1S/C26H16O4/c27-25-19-13-7-15-21(29-17-9-3-1-4-10-17)23(19)26(28)24-20(25)14-8-16-22(24)30-18-11-5-2-6-12-18/h1-16H
- InChI Key: ADJYQFBOMQAMAI-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)OC2=CC=CC3=C2C(=O)C4=C(C3=O)C=CC=C4OC5=CC=CC=C5
Computed Properties
- Exact Mass: 392.10500
- Monoisotopic Mass: 392.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 569
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6Ų
- XLogP3: 5.9
Experimental Properties
- PSA: 52.60000
- LogP: 6.04660
1,8-diphenoxyanthraquinone Related Literature
-
Ateyatallah Aljuhani,Hany E. A. Ahmed,Saleh K. Ihmaid,Abdelsattar M. Omar,Sultan S. Althagfan,Yaser M. Alahmadi,Iqrar Ahmad,Harun Patel,Sahar Ahmed,Mohannad A. Almikhlafi,Ahmed M. El-Agrody,Mohamed F. Zayed,Safaa Abdulrahman Turkistani,Shorouk H. Abulkhair,Mohammed Almaghrabi,Samir A. Salama,Ahmed A. Al-Karmalawy,Hamada S. Abulkhair RSC Adv. 2022 12 26895
-
2. Kinetic studies on the rearrangement of Diels–Alder adducts of activated benzoquinones with (E)-1-trimethylsiloxybuta-1,3-dieneJosé G. Santos,Paz Robert,Jaime A. Valderrama J. Chem. Soc. Perkin Trans. 2 1993 1841
-
3. Coordination chemistry of N,N,4-tris(pyridin-2-ylmethyl)aniline: a novel flexible, multimodal ligandAnn Almes?ker,Susan A. Bourne,Ga?lle Ramon,Janet L. Scott,Christopher R. Strauss CrystEngComm 2007 9 997
-
4. The use of radioisotopes in studies of reaction mechanism. Part II. Theoretical calculation and experimental measurement of halogen exchange of 1-halogeno-2,4-dinitrobenzenes in methanol and NN-dimethylformamideF. H. Kendall,J. Miller,R. Wong J. Chem. Soc. B 1971 1521
-
Graham M. Davies,Rebecca J. Aarons,Graham R. Motson,John C. Jeffery,Harry Adams,Stephen Faulkner,Michael D. Ward Dalton Trans. 2004 1136
-
Urszula Klimczak,Olga Staszewska-Krajewska,Bartosz K. Zambroń RSC Adv. 2016 6 26451
-
Thomas Bark,Fenton Heirtzler,Thomas Weyhermüller,Fenton Heirtzler Chem. Commun. 1998 1475
-
Victoria K. Greenacre,Rhys P. King,William Levason,Gillian Reid Dalton Trans. 2019 48 17097
-
9. Synthesis and structure of [M3(μ3-Se)(μ-SeS)3]4+ core compounds (M = Mo, W): a less-common type of linkage isomerism for the μ-SSe ligandRita Hernández-Molina,Maxim Sokolov,Pedro Nú?ez,Alfredo Mederos J. Chem. Soc. Dalton Trans. 2002 1072
-
10. Synthesis of oxomolybdenum bis(dithiolene) complexes related to the cofactor of the oxomolybdoenzymes??E. Stephen Davies,Roy L. Beddoes,David Collison,Andrew Dinsmore,Arefa Docrat,John A. Joule,Clare R. Wilson,C. David Garner J. Chem. Soc. Dalton Trans. 1997 3985
82-17-7 (1,8-diphenoxyanthraquinone) Related Products
- 477-84-9(Damnacanthal)
- 3774-64-9(9,10-Anthracenedione,1,6-dihydroxy-8-methoxy-3-methyl-)
- 477-85-0(Obtusifolin)
- 67979-25-3(Aurantio-obtusin)
- 70588-05-5(Obtusin)
- 7460-43-7(rubiadin-1-methyl ether)
- 521-61-9(Physcion)
- 1805364-18-4(3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-sulfonyl chloride)
- 475084-96-9(2-{4-N-(5,6-Diphenylpyrazin-2-yl)-N-isopropylaminobutyloxy}acetic acid tert-butyl ester)
- 1350468-51-7(2-Methyl-3-oxo-2,3-dihydro-1H-isoindole-1-carboxylic acid ethyl ester)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
http://www.chemnorm.com

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
https://senfeida.en.made-in-china.com/

Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent
http://www.100kes.com/en

Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
CN Supplier
Reagent
http://www.chongdachem.com
